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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectral data for 12β-
Hydroxyganoderenic acid B, a triterpenoid isolated from Ganoderma lucidum, against a

closely related compound, Ganoderic acid B. By presenting detailed Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) data, this document serves as a valuable

resource for the unambiguous identification and characterization of this pharmacologically

significant molecule.

Introduction
12β-Hydroxyganoderenic acid B, also known as Ganoderic acid C6, is a member of the

highly oxygenated lanostane-type triterpenoids found in the medicinal mushroom Ganoderma

lucidum. These compounds are of significant interest to the scientific community due to their

diverse biological activities. Accurate identification of individual ganoderic acids is crucial for

further pharmacological studies and drug development. This guide outlines the key spectral

features that differentiate 12β-Hydroxyganoderenic acid B from its structural analog,

Ganoderic acid B, providing a clear and concise methodology for its confirmation.
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Spectral Data Comparison
The following tables summarize the key ¹H and ¹³C NMR and mass spectrometry data for 12β-
Hydroxyganoderenic acid B and Ganoderic acid B.

Table 1: ¹H NMR Spectral Data (CDCl₃)

Proton

12β-Hydroxyganoderenic

acid B (Ganoderic acid C6)

Chemical Shift (δ ppm, J in

Hz)[1]

Ganoderic acid B Chemical

Shift (δ ppm)

H-18 0.64 (3H, s) Data not available

H-29 0.90 (3H, s) Data not available

H-28 1.03 (3H, s) Data not available

H-21 1.12 (3H, d, J = 6.0) Data not available

H-27 1.16 (3H, d, J = 7.2) Data not available

H-19 1.37 (3H, s) Data not available

H-30 1.69 (3H, s) Data not available

H-12 4.34 (in CDCl₃) -

Table 2: ¹³C NMR Spectral Data (CDCl₃)

Carbon

12β-Hydroxyganoderenic

acid B (Ganoderic acid C6)

Chemical Shift (δ ppm)

Ganoderic acid B Chemical

Shift (δ ppm)

C-12 79.2 -

Other carbons
Data not fully available in

searched documents
Data not available

Table 3: Mass Spectrometry Data
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Compound Molecular Formula Molecular Weight
Mass Spectrometry

(m/z)

12β-

Hydroxyganoderenic

acid B

C₃₀H₄₂O₈ 530.65 530 (M⁺)[1]

Ganoderic acid B C₃₀H₄₄O₇ 516.67 Data not available

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer. The

sample is dissolved in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) used as an

internal standard.

¹H NMR: The data is acquired with a sufficient number of scans to obtain a good signal-to-

noise ratio. Chemical shifts are reported in parts per million (ppm) relative to TMS (δ 0.00),

and coupling constants (J) are reported in Hertz (Hz).

¹³C NMR: The data is acquired using a proton-decoupled pulse sequence. Chemical shifts

are reported in ppm relative to the CDCl₃ solvent signal (δ 77.0).

Mass Spectrometry (MS)
Mass spectra are obtained using an electron ionization (EI) or electrospray ionization (ESI)

source. High-resolution mass spectrometry (HRMS) is used to confirm the elemental

composition of the molecule.
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Discussion
The key differentiating feature for 12β-Hydroxyganoderenic acid B is the presence of a

hydroxyl group at the C-12 position. This is clearly indicated in the ¹H NMR spectrum by a

signal around δ 4.34 ppm in CDCl₃. Furthermore, the ¹³C NMR spectrum shows a characteristic

signal for the carbon bearing the hydroxyl group at approximately δ 79.2 ppm. These two

signals are absent in the spectra of Ganoderic acid B.

The mass spectrometry data further corroborates the identity, with the molecular ion peak at

m/z 530 corresponding to the molecular formula C₃₀H₄₂O₈ for 12β-Hydroxyganoderenic acid
B.

Conclusion
The combination of ¹H NMR, ¹³C NMR, and mass spectrometry provides a robust and reliable

method for the confirmation of the identity of 12β-Hydroxyganoderenic acid B. The presence

of the characteristic signals for the 12β-hydroxyl group in both ¹H and ¹³C NMR spectra, along

with the correct molecular weight determined by mass spectrometry, allows for its unambiguous

differentiation from other related ganoderic acids. This guide provides the necessary spectral

data and experimental framework to assist researchers in the accurate identification of this

important natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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